N-[5-[2-(3,4-dihydro-2H-quinolin-1-yl)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]adamantane-1-carboxamide

• IUPAC Name: N-[5-[2-(3,4-dihydro-2H-quinolin-1-yl)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]adamantane-1-carboxamide
• InChI: InChI=1S/C24H28N4O2S2/c29-20(28-7-3-5-18-4-1-2-6-19(18)28)14-31-23-27-26-22(32-23)25-21(30)24-11-15-8-16(12-24)10-17(9-15)13-24/h1-2,4,6,15-17H,3,5,7-14H2,(H,25,26,30)
• InChI Key: DOHQHEPZMOXFOK-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC=CC=C2N(C1)C(=O)CSC3=NN=C(S3)NC(=O)C45CC6CC(C4)CC(C6)C5
• Molecular Formula: C24H28N4O2S2
• Molecular Weight: 468.6 g/mol

Description

The compound is a complex organic molecule with several functional groups. It contains a quinoline moiety, which is a heterocyclic aromatic organic compound with the chemical formula C9H7N. Quinolines are known for their wide range of biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. Unfortunately, without specific data or a crystallographic study, it’s difficult to provide an accurate analysis.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, some quinoline derivatives have been evaluated for antileishmanial efficacy against visceral leishmaniasis (VL).

Safety and Hazards

The safety and hazards associated with this compound would depend on various factors, including its reactivity, toxicity, and the specific conditions under which it is handled. It’s important to handle all chemicals with appropriate safety precautions.

Future Directions

The future research directions would likely depend on the results of initial studies on this compound. If it shows promising biological activity, further studies could be conducted to optimize its properties and evaluate its potential as a therapeutic agent.